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Compound of Interest

Compound Name: PD-1-IN-18

Cat. No.: B11933511 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and

disposal of PD-1-IN-18, a PD-1 signaling pathway inhibitor. The information is intended to

ensure a safe laboratory environment and proper management of the compound throughout its

lifecycle.

Quantitative Data Summary
The following table summarizes the key quantitative data for PD-1-IN-18.

Property Value

CAS Number 1673534-97-8

Molecular Formula C₁₁H₁₇N₅O₈

Molecular Weight 347.28 g/mol

Appearance Crystalline solid

Purity ≥98%

Solubility Soluble in DMSO

Storage Conditions
Powder: -20°C for 3 years. In solvent: -80°C for

1 year.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b11933511?utm_src=pdf-interest
https://www.benchchem.com/product/b11933511?utm_src=pdf-body
https://www.benchchem.com/product/b11933511?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11933511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: Safe Handling and Storage
Due to the absence of a specific Safety Data Sheet (SDS) for PD-1-IN-18, the following

guidelines are based on best practices for handling similar chemical compounds and

information from SDSs of other PD-1/PD-L1 inhibitors.

Engineering Controls:

Work with PD-1-IN-18 should be conducted in a well-ventilated laboratory, preferably within a

chemical fume hood to minimize inhalation exposure.

Ensure easy access to an eyewash station and a safety shower.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile gloves). Inspect

gloves prior to use and dispose of them properly after handling the compound.

Body Protection: A lab coat or other protective clothing should be worn to prevent skin

contact.

Hygiene Measures:

Avoid breathing dust, fume, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage:

Store the compound in a tightly sealed container in a dry, cool, and well-ventilated area.

As a powder, it is recommended to store PD-1-IN-18 at -20°C for long-term stability (up to 3

years).[1]
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When dissolved in a solvent, store at -80°C for up to one year.[1]

Emergency Procedures
In Case of Accidental Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. If irritation persists, seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Disposal Plan
Waste Disposal:

Dispose of unused PD-1-IN-18 and its containers in accordance with local, state, and federal

regulations.

It is recommended to use a licensed professional waste disposal service to dispose of this

material.

Do not allow the product to enter drains or waterways.

Signaling Pathway and Experimental Workflow
To provide a comprehensive understanding of the context in which PD-1-IN-18 is utilized, the

following diagrams illustrate the PD-1 signaling pathway and a general experimental workflow

for its use.
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Caption: PD-1 Signaling Pathway Inhibition by PD-1-IN-18.
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Caption: General Experimental Workflow for PD-1-IN-18.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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